2-(2,4,6-Trifluorophenyl)hexahydro-1H-isoindole-1,3(2H)-dione

• CAS RN: 61330-06-1
• Molecular Formula: C14H12F3NO2
• Molecular Weight: 283.24 g/mol
• IUPAC Name: 2-(2,4,6-trifluorophenyl)-3a,4,5,6,7,7a-hexahydroisoindole-1,3-dione
• InChI: InChI=1S/C14H12F3NO2/c15-7-5-10(16)12(11(17)6-7)18-13(19)8-3-1-2-4-9(8)14(18)20/h5-6,8-9H,1-4H2
• InChI Key: KDLQDCIPADVQMX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2C(C1)C(=O)N(C2=O)C3=C(C=C(C=C3F)F)F

Description

2-(2,4,6-Trifluorophenyl)hexahydro-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C14H12F3NO2 and its molecular weight is 283.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

9.54 Parts of 2,4,6-trifluoroaniline were added to a solution of 10 parts of cyclohexane-1,2-dicarboxylic anhydride in 100 parts of glacial acetic acid. The mixture was refluxed for 20 hours and the resulting mixture was poured into 200 parts of ice. The resulting crystals were filtered, dried and recrystallized twice from 70 parts of methanol at -40° C to yield 8.3 parts of white crystals of 2-(2,4,6-trifluorophenyl)-3a,4,5,6,7,7a-hexahydro-1H-isoindole-1,3(2H)-dione melting at 129°-131° C.